N-(4'-bromo-4-biphenylyl)acetamide

• Molecular Formula: C14H12BrNO
• Molecular Weight: 290.15 g/mol
• IUPAC Name: N-[4-(4-bromophenyl)phenyl]acetamide
• InChI: InChI=1S/C14H12BrNO/c1-10(17)16-14-8-4-12(5-9-14)11-2-6-13(15)7-3-11/h2-9H,1H3,(H,16,17)
• InChI Key: ALGNVMNBKIYFAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CC=C(C=C2)Br

Description

N-(4'-bromo-4-biphenylyl)acetamide is a useful research compound. Its molecular formula is C14H12BrNO and its molecular weight is 290.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[I] A solution prepared by dissolving 0.75 g of 4-amino-4'-bromobiphenyl in 10 ml of pyridine, was cooled with ice, and 1.0 g of acetyl chloride was dropwise added thereto. The mixture was stirred over a period of 30 minutes. After the completion of the reaction, the reaction solution was extracted with ethyl acetate and water. The organic layer was washed with dilute hydrochloric acid and further with a saturated sodium chloride aqueous solution, and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain 0.8 g of N-(4'-bromo-4-biphenylyl)acetamide as colorless crystals.